Cas no 5410-21-9 (Oxetane,2-ethyl-4-methyl-)

• Product Name: Oxetane,2-ethyl-4-methyl-
• CAS No: 5410-21-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 384508
• PubChem ID: 224241
• Update Time: 2025-04-19

Oxetane,2-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxetane,2-ethyl-4-methyl-
• 2-ethyl-4-methyloxetane
• 2-Aethyl-4-methyl-oxetan
• 2-ethyl-4-methyl-oxetane
• AC1L5D5F
• AC1Q6ZDQ
• AR-1E1473
• CTK4J9584
• NSC12595
• SureCN463118
• NSC-12595
• SCHEMBL463118
• 5410-21-9
• DTXSID90279400

• Inchi： 1S/C6H12O/c1-3-6-4-5(2)7-6/h5-6H,3-4H2,1-2H3
• InChI Key： VYFPDWQFHMAQNZ-UHFFFAOYSA-N
• SMILES： O1C(C)CC1CC

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 1.57380